Tetrahydrothiophene Tetrahydrothiophene Tetrahydrothiophene appears as a water-white liquid. About the same density as water and insoluble in water. Vapors heavier than air. Used as a solvent and to make other chemicals.
Tetrahydrothiophene is a saturated organic heteromonocyclic parent and a member of tetrahydrothiophenes.
Brand Name: Vulcanchem
CAS No.: 110-01-0
VCID: VC0086538
InChI: InChI=1S/C4H8S/c1-2-4-5-3-1/h1-4H2
SMILES: C1CCSC1
Molecular Formula: C4H8S
Molecular Weight: 88.17 g/mol

Tetrahydrothiophene

CAS No.: 110-01-0

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VCID: VC0086538

Molecular Formula: C4H8S

Molecular Weight: 88.17 g/mol

Tetrahydrothiophene - 110-01-0

CAS No. 110-01-0
Product Name Tetrahydrothiophene
Molecular Formula C4H8S
Molecular Weight 88.17 g/mol
IUPAC Name thiolane
Standard InChI InChI=1S/C4H8S/c1-2-4-5-3-1/h1-4H2
Standard InChIKey RAOIDOHSFRTOEL-UHFFFAOYSA-N
SMILES C1CCSC1
Canonical SMILES C1CCSC1
Boiling Point 121.0 °C
121.12 °C @ 760 MM HG
119-121 °C
Colorform WATER-WHITE LIQUID
Density 0.9987 @ 20 °C/4 °C
Relative density (water = 1): 1.0
Flash Point 55 °F (12 °C)
12 °C
Melting Point -96.1 °C
-96.16 °C
-96.2 °C
Physical Description Tetrahydrothiophene appears as a water-white liquid. About the same density as water and insoluble in water. Vapors heavier than air. Used as a solvent and to make other chemicals.
Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Description Tetrahydrothiophene appears as a water-white liquid. About the same density as water and insoluble in water. Vapors heavier than air. Used as a solvent and to make other chemicals.
Tetrahydrothiophene is a saturated organic heteromonocyclic parent and a member of tetrahydrothiophenes.
Shelf Life The stability of six natural gas odorants including tetrahydrothiophene was examined using the simulated pipeline fading test.
Solubility INSOLUBLE IN WATER; SOL IN ALL PROPORTIONS IN ALCOHOL, ETHER, ACETONE, BENZENE, IN ORGANIC SOLVENTS
Solubility in water: none
Synonyms tetrahydrothiophene
THT, thiophene
Vapor Density Relative vapor density (air = 1): 3.05
Vapor Pressure 18.40 mmHg
Vapor pressure, kPa at 25 °C: 2.4
PubChem Compound 1127
Last Modified Nov 11 2021
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